Cas no 102694-22-4 (2(1H)-Pyrazinone,5-hydroxy-3-methyl- (9CI))

• Product Name: 2(1H)-Pyrazinone,5-hydroxy-3-methyl- (9CI)
• CAS No: 102694-22-4
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 125205
• PubChem ID: 45092772
• Update Time: 2025-04-18

2(1H)-Pyrazinone,5-hydroxy-3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,5-hydroxy-3-methyl- (9CI)
• 2,5-Dihydroxy-3-methylpyrazine
• 5-Hydroxy-3-methylpyrazin-2(1H)-one
• 2(1H)-Pyrazinone,5-hydroxy-3-methyl-(9CI)
• 102694-22-4

• Inchi： 1S/C5H6N2O2/c1-3-5(9)6-2-4(8)7-3/h2H,1H3,(H,6,9)(H,7,8)
• InChI Key： MUUQAPKTKYCLIU-UHFFFAOYSA-N
• SMILES： OC1=C(C)NC(C=N1)=O

Computed Properties

• Exact Mass: 126.043
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines